2-Benzyl-3-(phenylamino)acryonitrile

• IUPAC Name: 3-anilino-2-benzylprop-2-enenitrile
• InChI: InChI=1S/C16H14N2/c17-12-15(11-14-7-3-1-4-8-14)13-18-16-9-5-2-6-10-16/h1-10,13,18H,11H2
• InChI Key: FIPLWYLYLINTMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=CNC2=CC=CC=C2)C#N
• Molecular Formula: C16H14N2
• Molecular Weight: 234.29 g/mol

Description

2-Benzyl-3-(phenylamino)acrylonitrile is a nitrile-containing organic compound featuring a benzyl group and a phenylamino substituent on an acrylonitrile backbone. Its molecular framework combines aromaticity, hydrogen-bonding capability (via the phenylamino group), and electrophilic reactivity (via the nitrile group), making it a candidate for further pharmacological exploration.

Preparation Methods

Reaction Principle

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group followed by dehydration, yielding α,β-unsaturated nitriles or ketones. It typically involves:

• A carbonyl compound (aldehyde or ketone)
• An active methylene compound (e.g., malononitrile)
• A weak base or amine catalyst

For 2-Benzyl-3-(phenylamino)acryonitrile, the reaction involves condensation of benzyl-derived substrates with phenylamine and malononitrile.

Typical Synthetic Route

The synthesis generally follows these steps:

• Starting Materials:

  • Benzyl bromide or benzaldehyde derivatives
  • Phenylamine (aniline)
  • Malononitrile

• Condensation Reaction:

  • The benzyl compound reacts with malononitrile in the presence of phenylamine.
  • The reaction proceeds via Knoevenagel condensation, catalyzed by weak bases or amines, leading to the formation of the acrylonitrile moiety conjugated to the benzyl and phenylamino groups.

• Catalysts and Conditions:

  • Catalysts such as 1,1,3,3-tetramethylguanidine or ionic liquids ([MeHMTA]BF4) have been reported to accelerate the reaction.
  • Mild reaction temperatures (room temperature to slightly elevated) are often sufficient.
  • Solvents like ethanol, methanol, or aprotic solvents may be used depending on catalyst and substrate solubility.

• Isolation:

  • The product typically precipitates out or can be isolated by filtration and recrystallization.

Representative Experimental Data

Entry	Catalyst	Catalyst Loading	Reaction Time	Yield (%)	Notes
1	[MeHMTA]BF4	15 mol%	1 min	100	Quantitative yield at RT
2	[MeHMTA]BF4	5 mol%	20 min	92	Slightly reduced catalyst load
3	[MeHMTA]PF6	15 mol%	1 hour	92	Alternative ionic liquid
4	[MeHMTA]I	15 mol%	4 hours	85	Less efficient catalyst
5	No catalyst (neat)	0	24 hours	20	Very low yield without catalyst

Data adapted from studies on Knoevenagel condensation of benzaldehyde and malononitrile, applicable to related acrylonitrile syntheses.

Alternative Synthetic Approaches and Variations

Variation in Benzyl Substituents

Patent literature describes the preparation of analogues such as 3-anilino-2-(3,4,5-trimethoxybenzyl)acrylonitrile, which follows a similar Knoevenagel condensation protocol but uses substituted benzyl aldehydes and aniline derivatives. This demonstrates the flexibility of the method for structural diversification.

Catalytic Systems

• Ionic liquids like [MeHMTA]BF4 serve as efficient catalysts, providing rapid reaction rates and high yields under mild conditions.
• Weakly basic amines or organic bases can also catalyze the reaction, minimizing side reactions common with strong bases.

Solvent and Temperature Effects

• Reactions conducted in protic solvents such as ethanol or methanol tend to proceed smoothly, facilitating product precipitation.
• Room temperature conditions are often sufficient, but slight heating can accelerate reaction kinetics without compromising yield.

Mechanistic Insights and Reaction Optimization

The Knoevenagel condensation mechanism involves:

• Formation of an enolate or carbanion from malononitrile under basic catalysis.
• Nucleophilic attack on the benzyl aldehyde carbonyl carbon.
• Subsequent elimination of water to form the α,β-unsaturated nitrile.

Optimization studies show that catalyst concentration and choice significantly impact reaction time and yield. For example, 15 mol% of [MeHMTA]BF4 catalyst achieves quantitative yields within 1 minute, whereas lower catalyst loadings increase reaction time with minimal yield loss.

Summary Table of Preparation Methods

Method	Starting Materials	Catalyst/Conditions	Reaction Time	Yield (%)	Key Advantages
Knoevenagel condensation	Benzyl bromide/benzaldehyde, malononitrile, phenylamine	[MeHMTA]BF4 (15 mol%), RT	~1 min	100	High yield, rapid, mild conditions
Knoevenagel with ionic liquids	Substituted benzyl aldehydes, malononitrile, aniline	[MeHMTA]PF6, RT to 60°C	1 hour	90-95	Versatile, suitable for derivatives
Neat reaction (no catalyst)	Same as above	None	24 hours	20	Simple but low yield

Chemical Reactions Analysis

Types of Reactions

2-Benzyl-3-(phenylamino)acryonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the acrylonitrile moiety can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Hydrogen gas, palladium catalyst

Substitution: Various nucleophiles such as amines, alcohols, and thiols

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzylidene derivatives, while reduction can produce benzylamine derivatives .

Scientific Research Applications

2-Benzyl-3-(phenylamino)acrylonitrile is an organic compound featuring a benzyl group and a phenylamino group attached to an acrylonitrile backbone. It has a molecular formula of $C_{16}H_{14}N_2$ and contains a nitrile functional group, which contributes to its reactivity and utility in various applications.

Potential Applications of 2-Benzyl-3-(phenylamino)acrylonitrile

2-Benzyl-3-(phenylamino)acrylonitrile has potential applications in areas such as pharmaceuticals, agrochemicals, and materials science. Research indicates that similar compounds exhibit biological activities, including antitumor and anti-inflammatory effects.

Pharmaceutical Applications

• Antitumor Activity: Compounds similar to 2-benzyl-3-(phenylamino)acrylonitrile have demonstrated antitumor activity.
• Anti-inflammatory Activity: Derivatives of this compound may possess anti-inflammatory properties, making them potentially useful in treating inflammatory conditions.
• P2X3 and P2X2/3 Modulators: Diaminopyrimidines, related to purinergic receptors, are relevant to treating genitourinary, gastrointestinal, respiratory, and pain-related disorders, suggesting a potential application for similar compounds .

Agrochemical Applications
The reactivity of the nitrile group in 2-benzyl-3-(phenylamino)acrylonitrile makes it a versatile intermediate for synthesizing various agrochemicals, such as pesticides and herbicides.

Materials Science
2-Benzyl-3-(phenylamino)acrylonitrile can be used in the synthesis of polymers and other materials with specific properties. The presence of the nitrile group allows for chemical modifications and cross-linking, which can alter the material's mechanical and thermal properties.

Compound Variations

Several compounds share structural similarities with 2-benzyl-3-(phenylamino)acrylonitrile:

Compound Name	Structure Features	Unique Aspects
2-Bromobenzyl-3-(phenylamino)acrylonitrile	Contains bromine substituent	Enhanced reactivity due to halogen presence
2-Methylbenzyl-3-(phenylamino)acrylonitrile	Methyl group instead of benzyl	May exhibit different biological activities
3-(Phenylamino)-2-cyanoacetophenone	Acetophenone core structure	Different functional groups affecting reactivity

Mechanism of Action

The mechanism of action of 2-Benzyl-3-(phenylamino)acryonitrile involves its interaction with specific molecular targets and pathways. For instance, in medicinal chemistry, the compound may inhibit certain enzymes or receptors, leading to its therapeutic effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pharmacological Activity: KAD-1229

KAD-1229 (Calcium(2s)-2-Benzyl-3-(cis-hexahydro-2-isoindolinylcarbonyl)propionate), a structurally related benzyl-containing compound, exhibits rapid hypoglycemic effects by targeting sulfonylurea receptors. Comparative studies with gliclazide (a sulfonylurea antidiabetic drug) reveal that KAD-1229 has a shorter onset time (<30 minutes) and higher receptor-binding affinity . While 2-Benzyl-3-(phenylamino)acrylonitrile shares the benzyl motif, its lack of an isoindolinylcarbonyl group and calcium coordination likely limits direct hypoglycemic activity.

Structural and Crystallographic Comparisons

• (2R,3S)-2-Benzyl-3-(2,3,4,6-Tetra-O-Acetyl-β-D-Glucopyranosyloxy)butanolide: This compound, featuring a benzyl group and a glucopyranosyloxy moiety, demonstrates the influence of stereochemistry and bulky substituents on crystallographic parameters. X-ray diffraction data show bond lengths (C–C: 1.54 Å, C–O: 1.43 Å) consistent with stabilized glycosidic linkages . In contrast, 2-Benzyl-3-(phenylamino)acrylonitrile’s planar acrylonitrile backbone may reduce steric hindrance, favoring π-π interactions in molecular packing.
• 2-(3-Benzoylphenyl)propionitrile: With a molecular weight of 235.28 g/mol and a benzoylphenyl group, this nitrile derivative is used in fine chemical synthesis. Its higher hydrophobicity (logP ~2.8) compared to 2-Benzyl-3-(phenylamino)acrylonitrile (estimated logP ~3.2 due to the phenylamino group) suggests differences in membrane permeability and bioavailability .

Functional Group Reactivity

This moiety could enhance interactions with biological targets (e.g., kinases or receptors) but may also increase susceptibility to oxidative degradation compared to acetylated or alkylated analogs .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Pharmacological Activity	Key Reference(s)
2-Benzyl-3-(phenylamino)acrylonitrile	C₁₆H₁₃N₃	247.30 (estimated)	Benzyl, Phenylamino, Nitrile	Not directly reported	N/A
KAD-1229	C₂₀H₂₄CaN₂O₄	428.50	Benzyl, Isoindolinylcarbonyl	Hypoglycemic (sulfonylurea receptor agonist)
2-(3-Benzoylphenyl)propionitrile	C₁₆H₁₃NO	235.28	Benzoyl, Nitrile	Pharmaceutical intermediate
(2R,3S)-Glucopyranosyloxy derivative	C₂₃H₂₉NO₁₀	503.48	Benzyl, Acetylated glucose	Crystallographic model compound

Q & A

Basic Research Questions

Q. What experimental variables should be optimized during the synthesis of 2-Benzyl-3-(phenylamino)acrylonitrile to maximize yield and purity?

• Methodological Answer : Key variables include reaction temperature (e.g., 60–80°C for nitrile formation), solvent polarity (e.g., DMF or acetonitrile for solubility), and catalyst selection (e.g., tertiary amines or metal catalysts for Knoevenagel condensation). Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization (ethanol/water) is critical. Monitor reaction progress using TLC (Rf ~0.5 in 3:1 hexane:EtOAc) and confirm purity via HPLC (C18 column, acetonitrile/water mobile phase) .

Q. How can spectroscopic techniques distinguish 2-Benzyl-3-(phenylamino)acrylonitrile from structural analogs?

• Methodological Answer :

• ¹H NMR : Look for diagnostic peaks: benzyl protons (δ 4.2–4.5 ppm, singlet), acrylonitrile α-proton (δ 6.5–7.0 ppm, doublet), and phenylamino NH (δ 8.0–8.5 ppm, broad).
• IR : Confirm nitrile stretch (C≡N, ~2220 cm⁻¹) and secondary amine (N–H, ~3300 cm⁻¹).
• Mass Spectrometry : Expect [M+H]⁺ at m/z 265.1 (C₁₆H₁₃N₂). Compare with PubChem data .

Q. What are the stability profiles of 2-Benzyl-3-(phenylamino)acrylonitrile under varying storage conditions?

• Methodological Answer : Stability testing should include:

• Thermal Stability : TGA/DSC analysis (decomposition >200°C).
• Photostability : UV-Vis exposure (λ >300 nm) to assess nitrile degradation.
• Solvent Compatibility : Monitor solubility and degradation in polar aprotic vs. nonpolar solvents (e.g., DMSO vs. toluene). Store in airtight, amber vials at 4°C to prevent hydrolysis .

Advanced Research Questions

Q. How can computational modeling elucidate the electronic and steric effects influencing the reactivity of 2-Benzyl-3-(phenylamino)acrylonitrile?

• Methodological Answer :

• DFT Calculations : Optimize geometry (B3LYP/6-31G*) to assess HOMO-LUMO gaps and charge distribution on the acrylonitrile moiety.
• Molecular Dynamics : Simulate solvent interactions (e.g., acetonitrile) to predict aggregation behavior.
• Docking Studies : Evaluate binding affinity with biological targets (e.g., enzymes with nitrile-binding pockets) using AutoDock Vina .

Q. How can contradictory reports on the biological activity of 2-Benzyl-3-(phenylamino)acrylonitrile be resolved?

• Methodological Answer :

• Analytical Harmonization : Cross-validate assays (e.g., MTT vs. resazurin for cytotoxicity) using standardized protocols.
• Impurity Profiling : Use LC-MS to identify byproducts (e.g., hydrolyzed amides) that may confound bioactivity results.
• Dose-Response Curves : Establish EC₅₀ values across multiple cell lines to account for tissue-specific effects .

Q. What mechanistic pathways explain the role of 2-Benzyl-3-(phenylamino)acrylonitrile in multicomponent reactions?

• Methodological Answer :

• Kinetic Studies : Use stopped-flow NMR to track intermediates in Biginelli or Ugi reactions.
• Isotope Labeling : Introduce ¹⁵N or ¹³C labels to trace nitrile participation in cycloadditions.
• In Situ IR : Monitor C≡N bond cleavage during catalytic processes (e.g., Pd-mediated cross-coupling) .